1,3-dichloro-2-{2-[2-(4-ethoxyphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1,3-dichloro-2-[2-[2-(4-ethoxyphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C18H20Cl2O4/c1-2-22-14-6-8-15(9-7-14)23-12-10-21-11-13-24-18-16(19)4-3-5-17(18)20/h3-9H,2,10-13H2,1H3
• InChI Key: PANXRHRJQKXBFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCOCCOC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C18H20Cl2O4
• Molecular Weight: 371.3 g/mol

Description

1,3-dichloro-2-{2-[2-(4-ethoxyphenoxy)ethoxy]ethoxy}benzene, commonly known as EEEDB, is a chemical compound that belongs to the family of chlorobenzenes. It is a white crystalline powder that is used in various scientific research applications. EEEDB has gained significant attention due to its potential use as a chemical intermediate in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of EEEDB is not fully understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in organic compounds. This makes it useful in various organic synthesis reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of EEEDB. However, it is known to be toxic and can cause skin and eye irritation. It is also harmful if ingested or inhaled.

Advantages and Limitations for Lab Experiments

EEEDB has several advantages in laboratory experiments. It is relatively stable and easy to handle, making it a useful chemical intermediate. However, it is toxic and must be handled with care. It is also expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for research on EEEDB. One area of interest is the development of new organic compounds using EEEDB as a chemical intermediate. Another direction is the study of the toxicological effects of EEEDB and its potential impact on human health and the environment. Additionally, research could focus on finding more efficient and cost-effective methods for synthesizing EEEDB.

Scientific Research Applications

EEEDB has found applications in scientific research, particularly in the synthesis of various organic compounds. It is used as a chemical intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. EEEDB has also been studied for its potential use in the development of new materials, such as polymers and resins.